![molecular formula C14H17N3O5 B5863198 1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxamide](/img/structure/B5863198.png)
1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxamide
Description
“1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxamide” is a chemical compound with the molecular formula C12H14N2O4 . It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
The synthesis of piperidine derivatives has been a topic of interest in recent years . A method for synthesizing 1-acetyl-4-(4-hydroxy phenyl) piperazine, a similar compound, involves adding alkali and acid hydride into the alcohol-water solution of 4-hydroxy phenyl piperazine dihydrobromide . However, the specific synthesis process for “this compound” is not explicitly mentioned in the available literature.
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using its InChI code: 1S/C12H14N2O4/c15-12(13-7-1-2-8-13)9-18-11-5-3-10(4-6-11)14(16)17/h3-6H,1-2,7-9H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . However, the specific chemical reactions involving “this compound” are not detailed in the available sources.
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 250.25 . Other physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the available sources.
Mechanism of Action
The mechanism of action of “1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxamide” is not explicitly mentioned in the available literature. However, piperidine derivatives are known to play a significant role in the pharmaceutical industry, being present in more than twenty classes of pharmaceuticals .
Future Directions
Piperidine derivatives have been the focus of recent scientific advances in the discovery and biological evaluation of potential drugs . Therefore, “1-[(4-nitrophenoxy)acetyl]-4-piperidinecarboxamide” and similar compounds may have potential applications in drug development and other areas of research.
Properties
IUPAC Name |
1-[2-(4-nitrophenoxy)acetyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5/c15-14(19)10-5-7-16(8-6-10)13(18)9-22-12-3-1-11(2-4-12)17(20)21/h1-4,10H,5-9H2,(H2,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJPAHFYOIVGGOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)COC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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